Cas no 150612-64-9 (5-Benzofurancarbonitrile,3-methyl-)

5-Benzofurancarbonitrile,3-methyl- structure
150612-64-9 structure
Product Name:5-Benzofurancarbonitrile,3-methyl-
CAS No:150612-64-9
MF:C10H7NO
MW:157.168682336807
CID:99848
PubChem ID:21844252
Update Time:2025-04-18

5-Benzofurancarbonitrile,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofurancarbonitrile,3-methyl-
    • 3-methyl-1-benzofuran-5-carbonitrile
    • 5-Benzofurancarbonitrile, 3-methyl-
    • 150612-64-9
    • SCHEMBL7384696
    • AKOS022967096
    • 3-Methylbenzofuran-5-carbonitrile
    • Inchi: 1S/C10H7NO/c1-7-6-12-10-3-2-8(5-11)4-9(7)10/h2-4,6H,1H3
    • InChI Key: PHFUQWIZTIRSOS-UHFFFAOYSA-N
    • SMILES: O1C=C(C)C2C=C(C#N)C=CC1=2

Computed Properties

  • Exact Mass: 157.05281
  • Monoisotopic Mass: 157.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.93
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.